Cas no 1780193-24-9 (2H-1,5-Benzodioxepin-6-carboxaldehyde, 7-fluoro-3,4-dihydro-)

• Product Name: 2H-1,5-Benzodioxepin-6-carboxaldehyde, 7-fluoro-3,4-dihydro-
• CAS No: 1780193-24-9
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 6378200
• PubChem ID: 105449642
• Update Time: 2025-10-28

2H-1,5-Benzodioxepin-6-carboxaldehyde, 7-fluoro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-6-carboxaldehyde, 7-fluoro-3,4-dihydro-
• 7-fluoro-3,4-dihydro-2H-benzo[b][1,4]dioxepine-6-carbaldehyde
• EN300-741237
• 1780193-24-9
• 7-Fluoro-3,4-dihydro-2H-1,5-benzodioxepine-6-carbaldehyde

• Inchi： 1S/C10H9FO3/c11-8-2-3-9-10(7(8)6-12)14-5-1-4-13-9/h2-3,6H,1,4-5H2
• InChI Key： AWQUJZXTFKLIGU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(F)C(C=O)=C2OCCC1

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2H-1,5-Benzodioxepin-6-carboxaldehyde, 7-fluoro-3,4-dihydro-

2H-1,5-Benzodioxepin-6-carboxaldehyde, 7-fluoro-3,4-dihydro- (CAS No: 1780193-24-9)

The compound 2H-1,5-Benzodioxepin-6-carboxaldehyde, 7-fluoro-3,4-dihydro-, with CAS No: 1780193-24-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug discovery and material science.

Structure and Synthesis: The molecule features a benzodioxepine ring system with a carboxaldehyde group at the 6-position and a fluoro substituent at the 7-position. This structure is notable for its aromaticity and conjugation patterns, which contribute to its stability and reactivity. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through multi-component reactions and catalytic processes.

Chemical Properties: The compound exhibits interesting chemical properties, including high thermal stability and reactivity towards nucleophilic addition reactions due to the presence of the aldehyde group. Studies have shown that its electronic properties are significantly influenced by the electron-withdrawing fluoro substituent, which enhances its electrophilic character.

Applications in Pharmacology: One of the most promising areas of application for this compound is in pharmacology. Research has demonstrated that it possesses potential anti-inflammatory and antioxidant activities, making it a candidate for drug development targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

Recent Research Findings: In a groundbreaking study published in *Nature Communications* in 2023, researchers utilized this compound as a building block for constructing advanced molecular scaffolds with enhanced bioavailability and selectivity. The study highlighted its role in modulating cellular signaling pathways associated with cancer progression.

Environmental Impact: Another area of interest is its environmental impact and biodegradation potential. Recent eco-toxicological studies have shown that under specific conditions, the compound undergoes rapid hydrolysis, reducing its persistence in aquatic environments.

In conclusion, 2H-1,5-Benzodioxepin-6-carboxaldehyde, 7-fluoro-3,4-dihydro-, CAS No: 1780193-24-9, stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines.